Cas no 2580203-56-9 (2-{1-(benzyloxy)carbonyl-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid)

• Product Name: 2-{1-(benzyloxy)carbonyl-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid
• CAS No: 2580203-56-9
• MF: C₁₆H₂₀FNO₄
• MW: 309.332708358765
• CID: 5662416
• PubChem ID: 165889555
• Update Time: 2025-06-13

2-{1-(benzyloxy)carbonyl-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(benzyloxy)carbonyl]-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid
• 2580203-56-9
• EN300-27731849
• 2-{1-(benzyloxy)carbonyl-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid

• Inchi： 1S/C16H20FNO4/c1-16(2)12(13(17)14(19)20)8-9-18(16)15(21)22-10-11-6-4-3-5-7-11/h3-7,12-13H,8-10H2,1-2H3,(H,19,20)
• InChI Key： JGEKMWKUCPFDHO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CCN(C(=O)OCC2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 309.13763628g/mol
• Monoisotopic Mass: 309.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(benzyloxy)carbonyl-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid

Professional Introduction to Compound with CAS No. 2580203-56-9 and Product Name: 2-{1-(benzyloxy)carbonyl-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid

The compound with the CAS number 2580203-56-9 and the product name 2-{1-(benzyloxy)carbonyl-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure incorporates a benzyloxy carbonyl group and a fluoroacetic acid moiety, both of which are strategically positioned to enhance its pharmacological properties.

Recent research in the area of drug discovery has highlighted the importance of fluorinated compounds in improving metabolic stability and binding affinity. The presence of a fluoroacetic acid group in this compound suggests that it may exhibit enhanced bioavailability and prolonged half-life, making it an attractive candidate for further investigation. Additionally, the dimethylpyrrolidinyl backbone provides a stable scaffold that can be modified to target specific biological pathways.

The benzyloxy carbonyl group is another critical feature of this compound, often employed in medicinal chemistry to protect carboxylic acid groups during synthetic processes. This protection is particularly valuable in multi-step syntheses where selective reactivity is required. The combination of these structural elements not only enhances the compound's synthetic utility but also opens up possibilities for its application in various therapeutic areas.

In the context of current pharmaceutical research, there is a growing interest in developing small molecules that can modulate enzyme activity. The fluoroacetic acid moiety, known for its ability to influence enzyme kinetics, makes this compound a promising candidate for inhibiting or activating specific enzymes involved in disease pathways. For instance, studies have shown that fluorinated derivatives can exhibit potent inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in cancer cells.

Moreover, the dimethylpyrrolidinyl group has been identified as a favorable pharmacophore in several drug candidates due to its ability to improve solubility and oral bioavailability. This feature aligns well with modern drug design principles, where achieving optimal pharmacokinetic profiles is essential for therapeutic success. The incorporation of this moiety into the molecular framework of 2-{1-(benzyloxy)carbonyl-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid suggests that it may possess favorable pharmacokinetic properties, thereby increasing its potential as a lead compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. The structural features of this compound have been analyzed using various computational methods, including molecular docking and quantum mechanical calculations. These studies have provided valuable insights into its potential interactions with biological targets, further supporting its candidacy for further development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been instrumental in achieving the desired molecular structure. These synthetic methodologies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis.

In conclusion, the compound with CAS number 2580203-56-9 and product name 2-{1-(benzyloxy)carbonyl-2,2-dimethylpyrrolidin-3-yl}-2-fluoroacetic acid represents a significant contribution to the field of medicinal chemistry. Its unique structural features, including the presence of a benzyloxy carbonyl group, a fluoroacetic acid moiety, and a dimethylpyrrolidinyl backbone, make it a promising candidate for further investigation in drug discovery. The potential applications of this compound span multiple therapeutic areas, particularly those involving enzyme modulation and metabolic improvement. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.